Cas no 98626-45-0 (3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester)

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid tert-butyl ester is a specialized intermediate in organic synthesis, particularly valuable in pharmaceutical research. Its benzazepine core structure is a key scaffold for developing bioactive compounds, including central nervous system (CNS) therapeutics. The tert-butyl ester group enhances solubility and stability, facilitating handling and purification in multi-step syntheses. The amino and keto functionalities provide versatile reactivity for further derivatization, enabling the construction of complex heterocyclic systems. This compound is commonly employed in peptidomimetic and medicinal chemistry applications due to its rigid yet modifiable framework. High-purity grades ensure reproducibility in research settings, making it a reliable building block for drug discovery programs.
3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester structure
98626-45-0 structure
Product Name:3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
CAS No:98626-45-0
MF:C16H22N2O3
MW:290.357484340668
MDL:MFCD02258988
CID:61992
PubChem ID:3674165
Update Time:2025-05-22

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
    • 1-[(tert-Butyloxycarbonyl)methyl]-3-amino-2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one
    • tert-butyl 2-(3-amino-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetate
    • 1-t-butoxycarbonylmethyl-3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
    • tert-butyl 3-amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetate
    • tert-butyl 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetate
    • 115406-14-9
    • SY269137
    • SY014475
    • 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepin-1-t-butyl acetate
    • DTXSID70394908
    • MFCD03426719
    • (7S-Amino-6-oxo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-yl)-acetic acid tert-butyl ester
    • SB30607
    • 98626-45-0
    • tert-butyl 2-(3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetate
    • MFCD02258988
    • 1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, 1,1-dimethylethyl ester, (R)- (9CI)
    • CHEMBL295683
    • tert-butyl (RS)-3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetate
    • F77313
    • NS00001963
    • racemic tert-butyl 3-amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetate
    • AKOS007930202
    • BDBM50228281
    • QTEDVVHLTMELTB-UHFFFAOYSA-N
    • SCHEMBL5672901
    • tert-butyl 2-(3-amino-2-oxo-2,3,4,5-tetrahydrobenzo[b]azepin-1-yl)acetate
    • tert-Butyl (S)-2-(3-Amino-2-oxo-2,3,4,5-tetrahydrobenzo[b]azepin-1-yl)acetate
    • FT-0602887
    • T-butyl,3S-amino-2,3,4,5-tetrahydro-1H-[1]benaepin-2-one-1acetate
    • 3-AMINO-2,3,4,5-TETRAHYDRO-2-OXO-1H-1-BENZAZEPINE-1-ACETIC ACID TERT-BUTYL ESTER
    • DB-365935
    • MDL: MFCD02258988
    • Inchi: 1S/C16H22N2O3/c1-16(2,3)21-14(19)10-18-13-7-5-4-6-11(13)8-9-12(17)15(18)20/h4-7,12H,8-10,17H2,1-3H3
    • InChI Key: QTEDVVHLTMELTB-UHFFFAOYSA-N
    • SMILES: O(C(CN1C(C(CCC2C=CC=CC1=2)N)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 276.14700
  • Monoisotopic Mass: 290.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6Ų
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.133
  • Melting Point: 107-109 ºC
  • Boiling Point: 483.2 °C at 760 mmHg
  • Flash Point: 246 °C
  • PSA: 72.63000
  • LogP: 2.99350

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1193047-1g
tert-Butyl 2-(3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetate
98626-45-0 95%
1g
$1375 2024-07-19
1PlusChem
1P006RKP-100mg
3-AMINO-2,3,4,5-TETRAHYDRO-2-OXO-1H-1-BENZAZEPINE-1-ACETIC ACID TERT-BUTYL ESTER
98626-45-0 97%
100mg
$151.00 2024-04-19
1PlusChem
1P006RKP-250mg
3-AMINO-2,3,4,5-TETRAHYDRO-2-OXO-1H-1-BENZAZEPINE-1-ACETIC ACID TERT-BUTYL ESTER
98626-45-0 97%
250mg
$242.00 2024-04-19
Aaron
AR006RT1-100mg
3-AMINO-2,3,4,5-TETRAHYDRO-2-OXO-1H-1-BENZAZEPINE-1-ACETIC ACID TERT-BUTYL ESTER
98626-45-0 97%
100mg
$145.00 2025-02-13
Aaron
AR006RT1-250mg
3-AMINO-2,3,4,5-TETRAHYDRO-2-OXO-1H-1-BENZAZEPINE-1-ACETIC ACID TERT-BUTYL ESTER
98626-45-0 97%
250mg
$247.00 2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1828850-100mg
Tert-butyl 2-(3-amino-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetate
98626-45-0 98%
100mg
¥1459.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1828850-1g
Tert-butyl 2-(3-amino-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetate
98626-45-0 98%
1g
¥6223.00 2024-04-23
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X192788A-250mg
3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
98626-45-0 0.97
250mg
¥2795.4 2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X192788A-100mg
3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
98626-45-0 0.97
100mg
¥1645.2 2024-07-24
eNovation Chemicals LLC
Y1193047-1g
tert-Butyl 2-(3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetate
98626-45-0 95%
1g
$1375 2025-02-19

Additional information on 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester

Compound CAS No. 98626-45-0: 3-Amino-2,3,4,5-Tetrahydro-2-Oxo-1H-1-Benzazepine-1-Acetic Acid tert-butyl Ester

The compound with CAS No. 98626-45-0, known as 3-Amino-2,3,4,5-Tetrahydro-2-Oxo-1H-1-Benzazepine-1-Acetic Acid tert-butyl Ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are heterocyclic aromatic compounds with a fused benzene ring and a seven-membered ring containing one nitrogen atom. The tert-butyl ester group attached to the acetic acid moiety plays a crucial role in its chemical properties and potential applications.

Recent studies have highlighted the importance of benzazepine derivatives in drug discovery, particularly in the development of anti-cancer agents. The 3-amino group in this compound is known to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic interventions. Researchers have explored the anti-proliferative activity of this compound against various cancer cell lines, demonstrating its potential as an anti-tumor agent.

The synthesis of 3-Amino-2,3,4,5-Tetrahydro-2-Oxo-1H-1-Benzazepine-1-Acetic Acid tert-butyl Ester involves a multi-step process that includes cyclization reactions and esterification. The use of tert-butyl ester as a protecting group during synthesis ensures stability and ease of manipulation during intermediate steps. This compound has been extensively studied for its ability to inhibit specific enzymes involved in cellular signaling pathways, particularly those associated with inflammation and cancer progression.

In terms of pharmacological applications, this compound has shown remarkable potential in modulating the activity of kinases and other key enzymes. For instance, studies have demonstrated its ability to inhibit the Janus kinase (JAK) pathway, which is implicated in various inflammatory diseases such as rheumatoid arthritis and psoriasis. The tert-butyl ester group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and exert its therapeutic effects.

Moreover, the benzazepine core of this compound provides a rigid framework that facilitates interactions with target proteins. This structural feature is critical for achieving high potency and selectivity in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, further aiding in its optimization for therapeutic use.

The anti-inflammatory and anti-cancer properties of this compound have been validated through in vitro and in vivo experiments. Preclinical studies have shown that it exhibits potent anti-proliferative activity against human cancer cell lines while showing minimal toxicity to normal cells. These findings underscore its potential as a targeted therapy for cancers with specific genetic mutations.

In conclusion, the compound with CAS No. 98626-45-0 represents a valuable addition to the arsenal of bioactive molecules under investigation for therapeutic applications. Its unique structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a promising candidate for further development into clinical trials.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd